Cas no 2229271-00-3 (2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229271-00-3
• MF: C₁₀H₈F₂O₅
• MW: 246.164330482483
• CID: 5835477
• PubChem ID: 165833342
• Update Time: 2025-05-23

2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid
• EN300-1942306
• 2229271-00-3

• Inchi： 1S/C10H8F2O5/c11-10(12)3-9(10,8(16)17)4-1-2-5(13)7(15)6(4)14/h1-2,13-15H,3H2,(H,16,17)
• InChI Key： YXXCMNBKFJEZGT-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=CC(=C(C=1O)O)O)F

Computed Properties

• Exact Mass: 246.03397968g/mol
• Monoisotopic Mass: 246.03397968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 98Ų

Additional information on 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229271-00-3)

2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229271-00-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclopropane ring substituted with a difluoro group and a complex trihydroxyphenyl moiety, exhibits unique structural and functional properties that make it a promising candidate for various biochemical applications.

The structural framework of 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid combines the rigidity of the cyclopropane ring with the electron-withdrawing effect of the difluoro substituent and the electron-donating capacity of the trihydroxyphenyl group. This combination imparts distinct reactivity and binding characteristics, which are highly relevant in the design of novel pharmacophores. The presence of multiple hydroxyl groups in the aromatic ring further enhances its potential as a chiral ligand or intermediate in asymmetric synthesis.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their remarkable biological activity. The cyclopropane ring is known to introduce conformational constraints that can enhance binding affinity and selectivity in drug-target interactions. Moreover, the fluorine atoms in 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid can modulate metabolic stability and pharmacokinetic properties, making it an attractive scaffold for drug development.

One of the most compelling aspects of this compound is its potential application in the synthesis of enzyme inhibitors. The trihydroxyphenyl group provides multiple hydrogen bonding opportunities, which can be exploited to design molecules that interact specifically with biological targets. For instance, studies have shown that phenolic derivatives with similar structural motifs exhibit inhibitory activity against various enzymes involved in metabolic pathways. The incorporation of a difluoro group into such structures can further enhance their binding affinity and selectivity.

Recent research has also highlighted the role of 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid in medicinal chemistry as a building block for more complex drug candidates. Its unique structural features allow for facile functionalization at multiple sites, enabling chemists to tailor its properties for specific therapeutic applications. For example, derivatives of this compound have been explored as potential antiviral and anti-inflammatory agents due to their ability to modulate key signaling pathways.

The synthesis of 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopropane ring requires careful handling to maintain its integrity during functionalization processes. However, advances in catalytic methods have made it possible to introduce fluorine atoms and hydroxyl groups with high precision. These developments have opened up new avenues for constructing complex molecular architectures while maintaining high yields and purity.

The pharmacological potential of this compound has been further explored through computational modeling and experimental studies. Molecular docking simulations have revealed that 2,2-difluoro-1-(2,3,4-trihydroxyphenyl)cyclopropane-1-carboxylic acid can bind effectively to several protein targets with high affinity. This suggests that it may serve as a lead compound for developing novel therapeutics targeting diseases such as cancer and neurodegenerative disorders.

In conclusion, 2 , 2 -difluoro - 1 - ( 2 , 3 , 4 -trihydroxyphenyl ) - cyclopropane - 1 - carboxylic acid ( CAS No . 2229271 - 00 - 3 ) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities . Its potential as a scaffold for drug development , coupled with recent advancements in synthetic methodologies , positions it as a valuable asset in the quest for novel therapeutic agents . Further exploration of its pharmacological properties will undoubtedly yield insights that could revolutionize treatment strategies for various diseases .